Cas no 909101-48-0 (4-Amino-5-fluoro-7-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-7H-pyrrolo[2.3-d]pyrimidine)

• Product Name: 4-Amino-5-fluoro-7-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-7H-pyrrolo[2.3-d]pyrimidine
• CAS No: 909101-48-0
• MF: C₁₁H₁₂F₂N₄O₃
• MW: 286.234788894653
• CID: 5064709
• PubChem ID: 91150325
• Update Time: 2026-02-28

4-Amino-5-fluoro-7-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-7H-pyrrolo[2.3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-fluoro-7-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-7H-pyrrolo[2.3-d]pyrimidine
• 5-Fluoro-7-(2-fluoro-2-deoxy-beta-D-arabinofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-4-amine
• 4-Amino-7-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-fluoro- 7H-pyrrolo[2,3-d]pyrimidine
• 7-(2-Deoxy-2-fluoro-β-D-arabinofuranosyl)-5-fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine (ACI)

• Inchi： 1S/C11H12F2N4O3/c12-4-1-17(10-6(4)9(14)15-3-16-10)11-7(13)8(19)5(2-18)20-11/h1,3,5,7-8,11,18-19H,2H2,(H2,14,15,16)/t5-,7+,8-,11-/m1/s1
• InChI Key： CEPICCWLWUMHCB-GZCUOZMLSA-N
• SMILES： F[C@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=C(C2=C(N)N=CN=C12)F)O

Computed Properties

• Exact Mass: 286.08774658g/mol
• Monoisotopic Mass: 286.08774658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines